Cas no 2229133-29-1 (3-(3-chloropyridin-4-yl)butan-1-amine)

• Product Name: 3-(3-chloropyridin-4-yl)butan-1-amine
• CAS No: 2229133-29-1
• MF: C₉H₁₃ClN₂
• MW: 184.665920972824
• CID: 5845102
• PubChem ID: 165882544
• Update Time: 2025-06-08

3-(3-chloropyridin-4-yl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3-chloropyridin-4-yl)butan-1-amine
• 2229133-29-1
• EN300-1975196

• Inchi： 1S/C9H13ClN2/c1-7(2-4-11)8-3-5-12-6-9(8)10/h3,5-7H,2,4,11H2,1H3
• InChI Key： BDQVCBIIZKIQFQ-UHFFFAOYSA-N
• SMILES： ClC1C=NC=CC=1C(C)CCN

Computed Properties

• Exact Mass: 184.0767261g/mol
• Monoisotopic Mass: 184.0767261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38.9Ų

Additional information on 3-(3-chloropyridin-4-yl)butan-1-amine

Professional Introduction to 3-(3-chloropyridin-4-yl)butan-1-amine (CAS No. 2229133-29-1)

3-(3-chloropyridin-4-yl)butan-1-amine, with the chemical identifier CAS No. 2229133-29-1, is a compound that has garnered significant attention in the field of pharmaceutical research and development due to its unique structural properties and potential biological activities. This introduction aims to provide a comprehensive overview of the compound, its chemical characteristics, and its relevance in contemporary scientific studies.

The molecular structure of 3-(3-chloropyridin-4-yl)butan-1-amine consists of a butan-1-amine moiety linked to a 3-chloropyridine ring. This configuration suggests potential interactions with various biological targets, making it a valuable scaffold for drug discovery. The presence of both chloro and amine functional groups enhances its reactivity, allowing for further chemical modifications that could tailor its pharmacological properties.

In recent years, there has been a growing interest in pyridine derivatives due to their diverse biological activities. Pyridine-based compounds are known for their role in inhibiting enzymes and receptors involved in various diseases, including cancer, inflammation, and neurological disorders. The specific substitution pattern in 3-(3-chloropyridin-4-yl)butan-1-amine may contribute to its selectivity and efficacy in targeting specific pathways.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. Current research indicates that derivatives of pyridine can exhibit potent anti-inflammatory, antiviral, and anticancer properties. For instance, studies have shown that certain pyridine-based molecules can modulate signaling pathways such as MAPK and NF-κB, which are crucial in disease progression. The amine group in 3-(3-chloropyridin-4-yl)butan-1-amine provides a site for further functionalization, enabling the design of molecules with enhanced binding affinity and reduced toxicity.

The synthesis of 3-(3-chloropyridin-4-yl)butan-1-amine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The chlorination step is particularly critical, as it introduces the chloro group onto the pyridine ring, which is essential for subsequent modifications. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve regioselective functionalization, thereby optimizing the compound's pharmacological profile.

Evaluation of the pharmacokinetic properties of 3-(3-chloropyridin-4-yl)butan-1-amine is essential for determining its suitability as a drug candidate. Studies have begun to explore its solubility, metabolic stability, and distribution within biological systems. These parameters are critical for assessing its bioavailability and potential side effects. Preliminary data suggest that the compound exhibits moderate solubility in water and organic solvents, which could facilitate its formulation into various dosage forms.

The toxicological profile of 3-(3-chloropyridin-4-yl)butan-1-amine is another area of active investigation. In vitro assays have been conducted to assess its cytotoxicity towards various cell lines, including normal and cancerous cells. These studies aim to identify any potential off-target effects that could limit its therapeutic utility. Additionally, animal models have been used to evaluate acute toxicity and long-term safety concerns.

In conclusion, 3-(3-chloropyridin-4-yl)butan-1-amine (CAS No. 2229133-29) represents a promising candidate for further development in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive scaffold for designing novel therapeutic agents. As research continues to uncover new applications for pyridine derivatives, compounds like this one are likely to play a significant role in addressing unmet medical needs.